Cas no 2680704-53-2 (2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid)

• Product Name: 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid
• CAS No: 2680704-53-2
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5647871
• PubChem ID: 165919818
• Update Time: 2025-10-30

2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• 2680704-53-2
• EN300-28275997
• 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid

• Inchi： 1S/C12H13NO4/c1-2-7-17-12(16)13-8-9-5-3-4-6-10(9)11(14)15/h2-6H,1,7-8H2,(H,13,16)(H,14,15)
• InChI Key： VDDJGSJKZPIQJB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid

Recent Advances in the Study of 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS: 2680704-53-2)

In recent years, the compound 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS: 2680704-53-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoic acid derivative structure, has shown promising potential in various therapeutic applications. The increasing interest in this compound is driven by its versatile chemical properties, which make it a valuable candidate for drug development and biomedical research.

The primary focus of recent studies has been on elucidating the pharmacological properties and synthetic pathways of 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry to characterize its structure and purity. These efforts have provided critical insights into the compound's stability, reactivity, and potential interactions with biological targets.

One of the most notable findings in recent research is the compound's role as a key intermediate in the synthesis of novel bioactive molecules. For instance, studies have demonstrated its utility in the development of enzyme inhibitors and receptor modulators, which are crucial for treating diseases such as cancer, inflammation, and metabolic disorders. The presence of the prop-2-en-1-yloxy carbonylamino group enhances the molecule's ability to form stable covalent bonds with target proteins, thereby improving its efficacy as a therapeutic agent.

In addition to its pharmacological applications, 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid has also been explored for its potential in material science. Its unique chemical structure allows for the design of functionalized polymers and coatings with applications in drug delivery systems and biomedical devices. Recent studies have highlighted its compatibility with various polymerization techniques, making it a versatile building block for advanced materials.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid. Researchers are actively investigating greener and more efficient synthetic routes to reduce production costs and environmental impact. Furthermore, ongoing preclinical studies aim to evaluate the compound's safety profile and pharmacokinetic properties, which are essential for its transition into clinical trials.

In conclusion, the compound 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS: 2680704-53-2) represents a promising area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, coupled with ongoing technological advancements, underscore its potential to contribute significantly to the development of next-generation therapeutics and materials. Future research efforts will likely focus on addressing current limitations and expanding its utility in diverse biomedical and industrial contexts.